Cas no 2385533-37-7 (2-Ethenyl-3,3-dimethylazetidine)

• Product Name: 2-Ethenyl-3,3-dimethylazetidine
• CAS No: 2385533-37-7
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5637979
• PubChem ID: 165906270
• Update Time: 2025-06-29

2-Ethenyl-3,3-dimethylazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-28270380
• 2-ethenyl-3,3-dimethylazetidine
• 2385533-37-7
• 2-Ethenyl-3,3-dimethylazetidine

• Inchi： 1S/C7H13N/c1-4-6-7(2,3)5-8-6/h4,6,8H,1,5H2,2-3H3
• InChI Key： ZGXVJSCVTHPUAP-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C1C=C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on 2-Ethenyl-3,3-dimethylazetidine

Professional Introduction to 2-Ethenyl-3,3-dimethylazetidine (CAS No. 2385533-37-7)

2-Ethenyl-3,3-dimethylazetidine, identified by the chemical abstracts service number CAS No. 2385533-37-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring substituted with an ethenyl group and two methyl groups at the 3-position, making it a versatile scaffold for synthetic chemistry and medicinal chemistry investigations.

The synthesis of 2-Ethenyl-3,3-dimethylazetidine involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of the azetidine core, a five-membered saturated heterocycle, imparts specific reactivity that can be exploited in designing novel bioactive molecules. Recent advances in catalytic methods have enabled more efficient and scalable production of this compound, facilitating its use in industrial and academic research settings.

In the realm of pharmaceutical research, 2-Ethenyl-3,3-dimethylazetidine has been explored as a precursor for various pharmacophores. The azetidine ring is known to mimic natural amino acid structures, making it a valuable building block for peptidomimetics. These peptidomimetics are designed to interact with biological targets in a manner similar to peptides but with improved stability and bioavailability. Current studies are focusing on leveraging the unique reactivity of this compound to develop inhibitors for enzyme targets relevant to metabolic diseases and cancer.

The ethenyl substituent in 2-Ethenyl-3,3-dimethylazetidine provides a site for further functionalization, allowing chemists to introduce additional groups that can enhance binding affinity or modulate pharmacokinetic properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach aryl or heteroaryl groups to the ethenyl position, generating derivatives with enhanced biological activity. These derivatives are being evaluated for their potential as kinase inhibitors and antimicrobial agents.

Recent publications have highlighted the role of 2-Ethenyl-3,3-dimethylazetidine in the development of novel therapeutic agents. Researchers have demonstrated its utility in creating constrained cyclic peptides that mimic protein-protein interactions. By incorporating this compound into peptide libraries, high-throughput screening campaigns have identified lead compounds with promising therapeutic profiles. The success of these efforts underscores the importance of heterocyclic scaffolds like azetidine in drug discovery.

The chemical properties of 2-Ethenyl-3,3-dimethylazetidine also make it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Its stability under various reaction conditions allows for detailed investigation into transition state structures and reaction pathways. This knowledge is crucial for optimizing synthetic routes and improving yields, which are critical factors in industrial-scale production.

In conclusion, 2-Ethenyl-3,3-dimethylazetidine (CAS No. 2385533-37-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable compound for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow further.